Benzyl (2-(((5-(furan-3-yl)pyridin-3-yl)methyl)amino)-2-oxoethyl)carbamate
Overview
Description
Scientific Research Applications
Protection of Amino Acids
Benzyl 2,5-dioxopyrrolidin-1-yl carbonate, a compound similar to the one , is used as a more convenient and mild reagent than benzyl carbonochloridate in protecting amino acids . This process is crucial in peptide synthesis, where protecting groups are used to prevent certain reactions from happening.
Synthesis of Biologically Active Molecules
The compound can also be used in the synthesis of a series of biologically active molecules . These molecules can have various applications in medicinal chemistry, drug discovery, and pharmacology.
Synthesis of Antidepressant Molecules
Research has shown that similar compounds can be used in the synthesis of antidepressant molecules . Depression is a common mood disorder, and the development of novel antidepressants that have a quick onset, low side effects, and enhanced cognitive function is a significant area of study in medicinal chemistry .
Metal-Catalyzed Reactions
The compound can potentially be used in metal-catalyzed reactions for the synthesis of key structural motifs included in antidepressant drugs such as tricyclic antidepressants (TCAs), selective serotonin reuptake inhibitors (SSRIs), and others .
Intra-Molecular Cyclopropanation
Intra-molecular cyclopropanation (IMCP) of similar compounds has been reported . This process is important in organic synthesis as it can lead to the formation of cyclopropane rings, which are found in many biologically active compounds.
Synthesis of Pyrimidine Derivatives
Benzyl 2-(5-(ethoxycarbonyl)pyridin-2-yl)pyrimidine-5-carboxylate, a compound similar to the one , has been used in the synthesis of novel pyrimidine derivatives . Pyrimidine derivatives have a wide range of applications in medicinal chemistry due to their diverse biological activities.
Mechanism of Action
Target of Action
Similar compounds have been shown to inhibit cdk2, a protein kinase involved in cell cycle regulation .
Mode of Action
It’s likely that it interacts with its target proteins, such as cdk2, to inhibit their function . This inhibition could lead to changes in cellular processes, such as cell cycle progression.
Biochemical Pathways
Given its potential role as a cdk2 inhibitor, it may affect cell cycle regulation pathways .
Result of Action
Similar compounds have shown cytotoxic activities against various cell lines, indicating potential anti-cancer effects .
properties
IUPAC Name |
benzyl N-[2-[[5-(furan-3-yl)pyridin-3-yl]methylamino]-2-oxoethyl]carbamate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O4/c24-19(12-23-20(25)27-13-15-4-2-1-3-5-15)22-10-16-8-18(11-21-9-16)17-6-7-26-14-17/h1-9,11,14H,10,12-13H2,(H,22,24)(H,23,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SZQYDQXWFSLXAU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)NCC(=O)NCC2=CC(=CN=C2)C3=COC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl (2-(((5-(furan-3-yl)pyridin-3-yl)methyl)amino)-2-oxoethyl)carbamate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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